Cas no 883533-22-0 ((2-propoxypropyl)amine)

• Product Name: (2-propoxypropyl)amine
• CAS No: 883533-22-0
• MF: C₆H₁₆ClNO
• MW: 153.650341033936
• MDL: MFCD13250110
• CID: 1077564
• PubChem ID: 53433460
• Update Time: 2025-06-14

(2-propoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-Propoxypropyl)amine hydrochloride
• 2-Propoxypropan-1-amine--hydrogen chloride (1/1)
• AKOS015894575
• 883533-22-0
• DTXSID60700635
• 1211479-13-8
• 2-propoxypropan-1-amine;hydrochloride
• MFCD13250110
• AT36162
• 2-propoxypropan-1-amine hydrochloride
• FT-0683153
• (2-Propoxypropyl)amine HCl
• ALBB-012971
• (2-propoxypropyl)amine(SALTDATA: 1HCl 0.1H2O)
• (2-propoxypropyl)amine

• MDL： MFCD13250110
• Inchi： 1S/C6H15NO.ClH/c1-3-4-8-6(2)5-7;/h6H,3-5,7H2,1-2H3;1H
• InChI Key： QHBGWMZPZTZZRJ-UHFFFAOYSA-N
• SMILES： Cl.O(CCC)C(C)CN

Computed Properties

• Exact Mass: 153.0920418g/mol
• Monoisotopic Mass: 153.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Boiling Point: 151.5±13.0 °C at 760 mmHg
• Flash Point: 39.5±8.6 °C
• Vapor Pressure: 3.7±0.3 mmHg at 25°C

(2-propoxypropyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on (2-propoxypropyl)amine

Comprehensive Guide to (2-propoxypropyl)amine (CAS No. 883533-22-0): Properties, Applications, and Industry Insights

(2-propoxypropyl)amine, identified by its CAS number 883533-22-0, is a specialized organic compound widely utilized in industrial and research applications. This secondary amine derivative features a unique molecular structure, combining a propoxy group with an amine functionality, making it valuable for synthetic chemistry, material science, and specialty formulations. Its versatility has attracted attention in fields such as polymer modification, corrosion inhibition, and pharmaceutical intermediates.

In recent years, the demand for amine-based compounds like (2-propoxypropyl)amine has surged due to their role in green chemistry initiatives. Researchers and manufacturers are increasingly exploring sustainable alternatives to traditional solvents and catalysts, aligning with global trends toward eco-friendly production. Searches for "biodegradable amine derivatives" and "low-toxicity chemical alternatives" reflect this shift, positioning CAS 883533-22-0 as a candidate for innovation.

The physicochemical properties of (2-propoxypropyl)amine contribute to its functional diversity. With a balanced polarity and solubility profile, it acts as an effective intermediate in organic synthesis. Industry professionals frequently inquire about "amine reactivity in nucleophilic substitution" and "propoxy-amine solubility parameters," highlighting its technical relevance. Its compatibility with epoxy resins and polyurethanes further expands its utility in coatings and adhesives.

From an analytical perspective, advanced techniques like GC-MS and NMR are employed to characterize 883533-22-0 purity. Quality control remains a critical focus, as evidenced by search queries such as "HPLC methods for amine quantification." Regulatory compliance with REACH and other international standards ensures its safe handling in industrial settings, though it remains non-classified as hazardous under current guidelines.

Emerging applications in energy storage systems have sparked new interest in (2-propoxypropyl)amine. Its potential as an electrolyte additive in lithium-ion batteries is under investigation, responding to the booming demand for "next-generation battery materials." This aligns with the compound's ability to modify interfacial properties—a topic gaining traction in materials science forums.

Supply chain dynamics for CAS 883533-22-0 reflect broader chemical industry trends. With increasing digitalization, procurement platforms now emphasize "bulk specialty amines suppliers" and "just-in-time chemical distribution." Manufacturers are adopting blockchain-based traceability systems to ensure quality assurance throughout the supply network.

Future research directions may explore (2-propoxypropyl)amine's role in carbon capture technologies or biomedical applications. The compound's structural flexibility allows for derivatization, addressing search trends like "custom amine functionalization services." As analytical techniques advance, deeper understanding of its structure-activity relationships will likely unlock novel applications.

For laboratory handling, standard organic compound protocols apply to 883533-22-0. While not classified as hazardous, proper ventilation and PPE are recommended—consistent with queries about "safe handling of alkoxy amines." Technical datasheets should be consulted for specific storage conditions, typically under inert atmospheres to prevent degradation.

The economic landscape for (2-propoxypropyl)amine shows regional variation, with Asia-Pacific emerging as a key production hub. Market analysts track "specialty amine growth projections 2025" to anticipate demand shifts, particularly in electronics and automotive sectors where high-performance materials are prioritized.

In conclusion, CAS 883533-22-0 represents a dynamic compound at the intersection of traditional chemistry and modern innovation. Its evolving applications demonstrate how structurally defined specialty chemicals continue to enable technological progress across multiple industries while adapting to sustainability imperatives.